Cas no 1250986-82-3 (3-(pyrazin-2-yloxy)benzoic acid)

• Product Name: 3-(pyrazin-2-yloxy)benzoic acid
• CAS No: 1250986-82-3
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD14695256
• CID: 4581821
• Update Time: 2025-11-05

3-(pyrazin-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrazin-2-yloxy)benzoic acid
• 3-(pyrazin-2-yloxy)benzoic acid

• MDL： MFCD14695256
• Inchi： 1S/C11H8N2O3/c14-11(15)8-2-1-3-9(6-8)16-10-7-12-4-5-13-10/h1-7H,(H,14,15)
• InChI Key： WGJMHXFXZDFTOP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC2=NC=CN=C2)=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 411.8±35.0 °C at 760 mmHg
• Flash Point: 202.9±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(pyrazin-2-yloxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(pyrazin-2-yloxy)benzoic acid

Comprehensive Overview of 3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3): Properties, Applications, and Research Insights

3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a benzoic acid core linked to a pyrazine ring via an ether bond, offering versatile reactivity for derivatization. Its CAS number 1250986-82-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for heterocyclic compounds like 3-(pyrazin-2-yloxy)benzoic acid has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "pyrazine derivatives in medicinal chemistry" or "benzoic acid-based building blocks," reflecting the compound's relevance in designing bioactive molecules. Its structural motif is particularly valuable for modulating solubility and binding affinity in small-molecule inhibitors.

The synthesis of CAS 1250986-82-3 typically involves coupling reactions between 2-hydroxypyrazine and 3-hydroxybenzoic acid derivatives, optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, addressing common queries like "how to characterize pyrazine-ether compounds." The compound's logP and pKa values further make it a subject of interest in ADMET studies.

Beyond pharmaceuticals, 3-(pyrazin-2-yloxy)benzoic acid is explored in crop protection formulations, aligning with trends in "sustainable agrochemicals." Its potential as a ligand in metal-organic frameworks (MOFs) also ties into the growing field of green chemistry. Industry professionals often investigate "pyrazine-based catalysts" or "benzoic acid alternatives," highlighting its cross-disciplinary utility.

Regulatory compliance for CAS 1250986-82-3 adheres to global standards like REACH and FDA guidelines, ensuring safe handling in lab settings. FAQs such as "is 3-(pyrazin-2-yloxy)benzoic acid biodegradable" underscore environmental concerns, while its thermal stability data cater to material scientists. The compound's patent landscape reveals ongoing innovations, particularly in kinase inhibitor development.

In summary, 3-(pyrazin-2-yloxy)benzoic acid (CAS No. 1250986-82-3) exemplifies the convergence of organic synthesis and applied research. Its adaptability across life sciences and industrial chemistry ensures sustained relevance, making it a focal point for both academic and commercial inquiries.